Cas no 121120-08-9 (3-Chloro-4-(methylsulfanyl)benzoic Acid)

• Product Name: 3-Chloro-4-(methylsulfanyl)benzoic Acid
• CAS No: 121120-08-9
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• MDL: MFCD17291669
• CID: 3686822
• PubChem ID: 63090195
• Update Time: 2025-09-28

3-Chloro-4-(methylsulfanyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-(methylthio)-
• 3-Chloro-4-(methylsulfanyl)benzoic acid
• E91355
• CS-0194893
• AKOS012390527
• 3-Chloro-4-(methylthio)benzoic acid
• 121120-08-9
• MFCD17291669
• 3-Chloro-4-methylsulfanylbenzoic acid
• 3-Chlor-4-(methylthio)benzoesaure
• 3-Chloro-4-(methylsulfanyl)benzoic Acid

• MDL： MFCD17291669
• Inchi： 1S/C8H7ClO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： MHBICPOTGDXESM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC)C(Cl)=C1

Computed Properties

• Exact Mass: 201.9855283Da
• Monoisotopic Mass: 201.9855283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-Chloro-4-(methylsulfanyl)benzoic Acid

3-Chloro-4-(methylsulfanyl)benzoic Acid: A Comprehensive Overview

3-Chloro-4-(methylsulfanyl)benzoic acid, identified by the CAS number 121120-08-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of 3-Chloro-4-(methylsulfanyl)benzoic acid comprises a benzoic acid backbone with two substituents: a chlorine atom at the 3-position and a methylsulfanyl group (-SCH₃) at the 4-position. This substitution pattern imparts distinct electronic and steric effects, influencing the compound's reactivity and biological activity. The presence of the methylsulfanyl group introduces sulfur into the molecule, which can enhance its solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent studies have explored the synthesis of 3-Chloro-4-(methylsulfanyl)benzoic acid through various routes. One notable approach involves the Friedel-Crafts acylation reaction, where chlorobenzene derivatives are subjected to sulfonation followed by nucleophilic substitution. Another method employs Suzuki coupling reactions to introduce the methylsulfanyl group onto the aromatic ring. These synthetic strategies not only highlight the versatility of the molecule but also pave the way for large-scale production and further functionalization.

The pharmacological profile of 3-Chloro-4-(methylsulfanyl)benzoic acid has been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, research has shown that it can modulate key enzymes involved in metabolic pathways, suggesting its role in metabolic disorder management.

In terms of applications, 3-Chloro-4-(methylsulfanyl)benzoic acid has shown promise in drug delivery systems. Its ability to form stable complexes with metal ions enables its use as a ligand in metallo-drug design. Furthermore, its photochemical properties make it a viable option for use in optoelectronic materials, contributing to advancements in semiconductor technology.

The latest research on 3-Chloro-4-(methylsulfanyl)benzoic acid emphasizes its role in green chemistry. Scientists have explored its use as a catalyst in organic transformations, promoting environmentally friendly synthesis pathways. This aligns with global efforts to develop sustainable chemical processes and reduce environmental impact.

In conclusion, 3-Chloro-4-(methylsulfanyl)benzoic acid, with its unique structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and pharmacological studies unfold, this compound holds immense potential across multiple disciplines. Its contribution to drug discovery, material science, and green chemistry underscores its significance in contemporary scientific exploration.